Cas no 874606-50-5 (4-(2-Amino-1,3-thiazol-4-yl)-2,6-dibromophenol)

• Product Name: 4-(2-Amino-1,3-thiazol-4-yl)-2,6-dibromophenol
• CAS No: 874606-50-5
• MF: C₉H₆Br₂N₂OS
• MW: 350.029738903046
• CID: 5019903
• Update Time: 2025-05-23

4-(2-Amino-1,3-thiazol-4-yl)-2,6-dibromophenol Chemical and Physical Properties

Names and Identifiers

• 4-(2-amino-1,3-thiazol-4-yl)-2,6-dibromophenol
• 4-(2-Amino-1,3-thiazol-4-yl)-2,6-dibromophenol

• Inchi： 1S/C9H6Br2N2OS/c10-5-1-4(2-6(11)8(5)14)7-3-15-9(12)13-7/h1-3,14H,(H2,12,13)
• InChI Key： TVVNJOYDGIBGTN-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)C1=CSC(N)=N1)Br)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 3.3
• Topological Polar Surface Area: 87.4

Additional information on 4-(2-Amino-1,3-thiazol-4-yl)-2,6-dibromophenol

4-(2-Amino-1,3-thiazol-4-yl)-2,6-dibromophenol: A Comprehensive Overview

4-(2-Amino-1,3-thiazol-4-yl)-2,6-dibromophenol, also known by its CAS Registry Number 874606-50-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a phenolic group with a thiazole moiety and bromine substituents. The presence of these functional groups endows the compound with versatile chemical properties, making it a valuable component in various research and industrial applications.

The molecular structure of 4-(2-Amino-1,3-thiazol-4-yl)-2,6-dibromophenol is intriguing. The phenolic ring serves as the central framework, with two bromine atoms attached at the 2 and 6 positions. This dibromination pattern contributes to the compound's stability and reactivity. The thiazole ring is fused to the phenolic ring at the 4 position, introducing additional functionality. The thiazole group contains an amino substituent at the 2 position, which can participate in hydrogen bonding and other intermolecular interactions. This combination of functional groups makes the compound a promising candidate for applications in drug design, catalysis, and materials synthesis.

Recent studies have highlighted the potential of 4-(2-Amino-1,3-thiazol-4-yl)-2,6-dibromophenol in the development of new pharmaceutical agents. Researchers have explored its ability to act as a scaffold for bioactive molecules. The bromine atoms can serve as leaving groups in substitution reactions, enabling the introduction of various bioactive substituents. Additionally, the thiazole ring is known for its ability to coordinate with metal ions, which can enhance the pharmacokinetic properties of drugs. These attributes make this compound a valuable intermediate in drug discovery pipelines.

In terms of synthesis, several methods have been reported for the preparation of 4-(2-Amino-1,3-thiazol-4-yl)-2,6-dibromophenol. Traditional approaches involve multi-step reactions starting from simple precursors like o-bromophenol and thioamides. However, recent advancements have focused on developing more efficient and environmentally friendly routes. For instance, microwave-assisted synthesis has been employed to accelerate reaction times while maintaining high yields. These improvements underscore the growing emphasis on sustainable chemical practices in modern research.

The application of 874606-50-5 extends beyond pharmaceuticals into materials science. Its unique electronic properties make it a candidate for use in organic electronics and sensors. The bromine atoms can act as electron-withdrawing groups, influencing the conjugation and redox behavior of the molecule. Researchers have investigated its potential as a building block for conducting polymers and organic semiconductors. These applications highlight the versatility of this compound across diverse scientific disciplines.

In conclusion, 4-(2-Amino-1,3-thiazol-4-yl)-2,6-dibromophenol, CAS No: 874606-50-5, is a multifaceted compound with significant potential in various fields. Its unique structure and functional groups make it an attractive target for both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.